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Compound Name: Thallium hydroxide

Cat. No.: B078607 Get Quote

Thallium Hydroxide: A Comprehensive Technical
Review
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical and physical properties of

thallium hydroxide, with a particular focus on its two primary forms: thallium(I) hydroxide

(TlOH) and thallium(III) hydroxide (Tl(OH)₃). This document summarizes key quantitative data,

outlines experimental protocols for their synthesis, and presents a visualization of the aqueous

speciation of thallium(III) hydroxide.

Chemical Formula and General Properties
Thallium exists in two common oxidation states, +1 and +3, leading to the formation of two

distinct hydroxides.

Thallium(I) Hydroxide: Also known as thallous hydroxide, its chemical formula is TlOH.[1][2] It

is a strong base, analogous to alkali metal hydroxides.[1]

Thallium(III) Hydroxide: Also referred to as thallic hydroxide, it has the chemical formula

Tl(OH)₃.[3] In contrast to its thallium(I) counterpart, it is a very weak base.[3]
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The following tables provide a structured overview of the key quantitative properties of

thallium(I) hydroxide and thallium(III) hydroxide.

Table 1: Physical and Chemical Properties of Thallium(I) Hydroxide (TlOH)

Property Value Reference

Molar Mass 221.39 g/mol [1]

Appearance Yellow needles [1][4]

Density 7.44 g/cm³ [1][5]

Melting Point Decomposes at 139°C [1]

Solubility in Water 34.3 g/100 g at 18°C [1]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-238.9 kJ/mol [1]

Standard Molar Entropy

(S⦵₂₉₈)
88.0 J/(mol·K) [1]

Table 2: Physical and Chemical Properties of Thallium(III) Hydroxide (Tl(OH)₃)

Property Value Reference

Molar Mass 255.4053 g/mol [3]

Appearance White solid [3]

Solubility in Water

Poorly soluble; 0.8 µmol/L in

0.01 M NaClO₄ at pH 6.31-

8.42

[6][7]

Solubility Product Constant

(Ksp)
10⁻⁴⁵·² [8]

Hydrolysis Constants

(Stepwise Association)

Tl(OH)²⁺: 10¹¹·³¹Tl(OH)₂⁺:

10⁷·⁶⁴Tl(OH)₃(aq):

10⁶·⁵⁸Tl(OH)₄⁻: 10⁵·²²

[8]
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Crystal Structure
Thallium(I) Hydroxide (TlOH):

Thallium(I) hydroxide possesses a monoclinic crystal structure. The crystallographic details are

summarized in the table below.

Table 3: Crystal Structure Data for Thallium(I) Hydroxide (TlOH)

Parameter Value

Crystal System Monoclinic

Space Group C2

Lattice Parameters
a = 594.9 pmb = 622.0 pmc = 2123.2 pmβ =

91.590°

Note: The provided search results did not contain specific crystal structure data for Thallium(III)

hydroxide.

Experimental Protocols
Synthesis of Thallium(I) Hydroxide (TlOH)
Method 1: From Thallium(I) Ethoxide

This method involves the decomposition of thallium(I) ethoxide in water.[1]

Reaction: C₂H₅OTl + H₂O → TlOH + C₂H₅OH

Procedure: Thallium ethoxide is carefully added to distilled water. Thallium(I) hydroxide

precipitates out of the solution and can be collected by filtration.

Method 2: Reaction of Thallium(I) Sulfate with Barium Hydroxide

A double displacement reaction between thallium(I) sulfate and barium hydroxide yields

thallium(I) hydroxide.[1]
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Reaction: Tl₂SO₄ + Ba(OH)₂ → 2TlOH + BaSO₄(s)

Procedure: Aqueous solutions of thallium(I) sulfate and barium hydroxide are mixed. The

insoluble barium sulfate precipitates, leaving thallium(I) hydroxide in the aqueous solution.

The precipitate is removed by filtration.

Synthesis of Thallium(III) Hydroxide (Tl(OH)₃)
Method 1: Reaction of a Thallium(III) Salt with a Base

This is a common precipitation method.[3]

Reaction: TlCl₃ + 3NaOH → Tl(OH)₃(s) + 3NaCl

Procedure: A solution of a soluble thallium(III) salt, such as thallium(III) chloride, is treated

with a base, like sodium hydroxide. Thallium(III) hydroxide precipitates as a solid and can be

isolated by filtration, followed by washing and drying.

Method 2: Electrochemical Oxidation

Thallium(III) hydroxide can also be prepared by the electrochemical oxidation of thallium(I) ions

in an alkaline solution.[3]

Procedure: An electrolytic cell is set up with a thallium(I) salt solution under alkaline

conditions. The application of an appropriate potential oxidizes Tl⁺ to Tl³⁺, which then

precipitates as Tl(OH)₃.

Visualizations
Aqueous Speciation of Thallium(III)
The following diagram illustrates the predominance of different thallium(III) hydroxo complexes

as a function of pH, based on the provided hydrolysis constants.

Increasing pH Tl³⁺ Tl(OH)²⁺pH ≈ 2.7 Tl(OH)₂⁺pH ≈ 6.4 Tl(OH)₃(aq)pH ≈ 7.4 Tl(OH)₄⁻pH ≈ 8.8

Click to download full resolution via product page
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Caption: Predominant aqueous species of Thallium(III) at different pH values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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